Methyl 4-(1,3-benzothiazol-2-yl)butanoate

• IUPAC Name: methyl 4-(1,3-benzothiazol-2-yl)butanoate
• InChI: InChI=1S/C12H13NO2S/c1-15-12(14)8-4-7-11-13-9-5-2-3-6-10(9)16-11/h2-3,5-6H,4,7-8H2,1H3
• InChI Key: PETPIBQKDRRSJT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCCC1=NC2=CC=CC=C2S1
• Molecular Formula: C12H13NO2S
• Molecular Weight: 235.30 g/mol

Description

“Methyl 4-(1,3-benzothiazol-2-yl)butanoate” is a chemical compound with the molecular formula C12H13NO2S. It is used for research purposes.

Synthesis Analysis

Benzothiazole derivatives, such as “Methyl 4-(1,3-benzothiazol-2-yl)butanoate”, are synthesized using various methods. These methods can be divided into conventional multistep processes and one-pot, atom economy procedures, realized using green chemistry principles and simple reagents. The easy functionalization of the 2-NH2 and 2-SH groups and the benzene ring of the benzothiazole moiety allows considering them as highly reactive building blocks for organic and organoelement synthesis.

Molecular Structure Analysis

The molecular weight of “Methyl 4-(1,3-benzothiazol-2-yl)butanoate” is 250.32. The molecular structure of this compound is determined by various spectroscopic techniques.

Chemical Reactions Analysis

Benzothiazole derivatives have broad-spectrum biological activities such as anticancer, antioxidant, anti-inflammatory, anti-tumour, antiviral, antibacterial, anti-proliferative, anti-diabetic, anti-convulsant, analgesic, anti-tubercular, antimalarial, anti-leishmanial, and more. The reactions of 2-amino- and 2-mercaptothiazole derivatives provide a powerful, modern tools for the design of a wide variety of aromatic azoles.

Physical And Chemical Properties Analysis

“Methyl 4-(1,3-benzothiazol-2-yl)butanoate” is a solid substance that should be stored at room temperature. More specific physical and chemical properties may be found in the Certificate of Analysis for lot-specific data.

Mechanism of Action

Benzothiazole derivatives, such as “Methyl 4-(1,3-benzothiazol-2-yl)butanoate”, play a pivotal role in the design and development of antiviral drugs. They are effective against various types of cancer cell lines through a multitude of mechanisms, some of which are poorly studied or understood.

Future Directions

Benzothiazole derivatives, such as “Methyl 4-(1,3-benzothiazol-2-yl)butanoate”, have shown potential in the field of drug design due to their high biological and pharmacological activity. Future research may focus on improving the synthesis methods and exploring the biological activities of these compounds.

Synthesis routes and methods

Procedure details

A solution of 4-(2-benzothiazolyl)butanoic acid (3.75 g, 16.1 mmol, prepared according to the procedure of Example 11 in JP, A, 8-208631 (1996)) in hydrochloric acid-methanol (80 ml) was stirred at room temperature overnight, and evaporated. The residue was dissolved in chloroform, and washed with saturated aqueous sodium hydrogen carbonate. The organic layer was dried over anhydrous magnesium sulfate, evaporated, and purified through flash column chromatography to give methyl 4-(2-benzothiazolyl)butanoate (2.75 g, 73%).